Cas no 70848-82-7 (Naphthalenedicarboxaldehyde)

• Product Name: Naphthalenedicarboxaldehyde
• CAS No: 70848-82-7
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• CID: 567002
• PubChem ID: 51192
• Update Time: 2025-04-19

Naphthalenedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Naphthalenedicarboxaldehyde
• NAPHTHALENE-2,3-DICARBOXALDEHYDE
• NAPHTHALENE-2,3-DICARBOXALDEHYDE (NDA)
• 2,3-NAPHTHALENEDIALDEHYDE
• 2,3-NAPHTHALENEDICARBALDEHYDE
• 2,3-NAPHTHALENEDICARBOXALDEHYDE
• NAPHTHALENE DIALDEHYDE
• NDA
• EN300-698868
• SCHEMBL4245330
• 70848-82-7
• 1,5-diformylnaphthalene
• YSZC2963
• naphthalene-1,5-dicarbaldehyde
• 7141-15-3
• DTXSID10991117

• Inchi： 1S/C12H8O2/c13-7-9-3-1-5-11-10(8-14)4-2-6-12(9)11/h1-8H
• InChI Key： YAELIZGEEWGECG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C2C(C=O)=CC=CC2=1

Computed Properties

• Exact Mass: 184.05200
• Monoisotopic Mass: 184.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Melting Point: 131-133 °C(lit.)
• PSA: 34.14000
• LogP: 2.46480

Naphthalenedicarboxaldehyde Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38